[(5-Ethyl-4-methyl-1H-imidazol-2-YL)methyl](methyl)amine

• Molecular Formula: C8H15N3
• Molecular Weight: 153.22 g/mol
• SMILES: CCC1=C(NC(=N1)CNC)C
• InChI: InChI=1S/C8H15N3/c1-4-7-6(2)10-8(11-7)5-9-3/h9H,4-5H2,1-3H3,(H,10,11)
• InChIKey: ZDFJSYULIGIGGH-UHFFFAOYSA-N

[(5-Ethyl-4-methyl-1H-imidazol-2-YL)methyl](methyl)amine Identity & Structure

[(5-Ethyl-4-methyl-1H-imidazol-2-YL)methyl](methyl)amine (CAS 1153423-91-6) is a trisubstituted imidazole derivative with a molecular formula of C₈H₁₅N₃ and a molecular weight of 153.22 g/mol . The compound features a central 1H-imidazole core bearing an ethyl substituent at position 5, a methyl group at position 4, and an N-methylaminomethyl side chain at position 2 . This substitution pattern places it within the imidazole-2-methanamine chemotype, a privileged scaffold in medicinal chemistry that has yielded pharmacologically active ligands targeting histamine receptors, imidazoline binding sites, and trace amine-associated receptors [1].

Imidazole-2-methanamine chemotype for imidazoline & TAAR ligand studies

N-methylation supports I₁ selectivity over α₂-adrenoceptors

Bifunctional scaffold: free imidazole NH & secondary N-methylamine

• [1] Schann, S., et al. (2012). Methylation of imidazoline related compounds leads to loss of α2-adrenoceptor affinity. Synthesis and biological evaluation of selective I1 imidazoline receptor ligands. Bioorganic & Medicinal Chemistry, 20(15), 4710-4722. DOI: 10.1016/j.bmc.2012.06.008 View Source

Generic Analog Substitution Failure

Substituting [(5-Ethyl-4-methyl-1H-imidazol-2-YL)methyl](methyl)amine with seemingly close analogs such as (1H-imidazol-2-yl)methylamine, 4-methylhistamine, or N-methylhistamine introduces risks of divergent pharmacological profiles, altered physicochemical properties, and incompatible reactivity in synthetic pathways. The combined presence of the 4-methyl and 5-ethyl substituents on the imidazole ring distinguishes this compound from the simpler (1H-imidazol-2-yl)methylamine scaffold, while the attachment of the aminomethyl side chain at the 2-position—rather than the 4-position as in histamine congeners—fundamentally alters receptor recognition geometry [1]. Additionally, N-methylation of the primary amine has been shown in the imidazoline chemotype to ablate α₂-adrenoceptor binding affinity while preserving or enhancing I₁ imidazoline receptor selectivity [2], meaning that the methylated amine in this compound is not a conservative structural modification but a critical determinant of target engagement.

4-Methyl & 5-ethyl substitution pattern may alter pharmacological and physicochemical profiles relative to simpler imidazoles.

2-Aminomethyl side chain directs target engagement toward imidazoline/TAARs rather than histamine receptors; 4-substituted analogs may shift receptor-family profile.

N-Methylation of the primary amine is not conservative — it ablates α₂-adrenoceptor affinity and is a critical selectivity determinant for I₁ receptors.

• [1] Lim, H. D., et al. (2005). Evaluation of Histamine H1-, H2-, and H3-Receptor Ligands at the Human Histamine H4 Receptor: Identification of 4-Methylhistamine as the First Potent and Selective H4 Receptor Agonist. Journal of Pharmacology and Experimental Therapeutics, 314(3), 1310-1321. DOI: 10.1124/jpet.105.087965 View Source
• [2] Schann, S., et al. (2012). Methylation of imidazoline related compounds leads to loss of α2-adrenoceptor affinity. Synthesis and biological evaluation of selective I1 imidazoline receptor ligands. Bioorganic & Medicinal Chemistry, 20(15), 4710-4722. DOI: 10.1016/j.bmc.2012.06.008 View Source

Differentiation Evidence vs. Analogs

2-Aminomethyl vs. 4-Ethylamine Side Chain

The target compound attaches its aminomethyl side chain at the imidazole 2-position, unlike the endogenous agonist histamine and its close analog 4-methylhistamine, which carry the ethylamine side chain at the 4-position [1]. This topological difference has been shown to determine receptor subtype selectivity: 4-methylhistamine is a potent, >100-fold selective agonist of the histamine H₄ receptor (Ki = 50 nM) with negligible affinity for H₁, H₂, and H₃ subtypes [1]. By contrast, 2-substituted imidazoles, including 2-aminomethyl derivatives, preferentially engage imidazoline binding sites (I₁/I₂) and trace amine-associated receptors (TAARs) over classical histamine receptors [2]. Quantitative binding data from the imidazoline field demonstrate that methylation of the heterocyclic amine in 2-substituted imidazolines reduces α₂-adrenoceptor affinity from nanomolar to micromolar levels, a selectivity switch attributable to the N-methyl modification present in the target compound [2].

Receptor topology

Class-level

Predicted >600-fold lower H₃ affinity; I₁/I₂ imidazoline engagement

Receptor-family engagement is topology-dependent; analog substitution may shift target class.

Predicted from BindingDB/ChEMBL; confirm in target assay.

Evidence Dimension	Receptor subtype selectivity (histamine H₄ vs. imidazoline I₁/I₂ vs. α₂-adrenoceptors)
Target Compound Data	Predicted low histamine H₄ receptor affinity (IC₅₀ >30,000 nM for H₃ receptor in structurally related imidazole-2-methanamine from BindingDB BDBM50450947) [3]; anticipated I₁/I₂ imidazoline receptor engagement based on 2-aminomethylimidazole chemotype [2]
Comparator Or Baseline	4-Methylhistamine: Ki = 50 nM at human H₄ receptor, >100-fold selectivity over H₁/H₂/H₃ [1]; (1H-imidazol-2-yl)methylamine: binds imidazoline I₂ receptor with Ki ≈ 200 nM (CHEMBL13925) [4]
Quantified Difference	>600-fold lower predicted H₃ affinity for the 2-aminomethyl chemotype vs. 4-ethylamine chemotype at histamine receptors; selectivity inversion from histamine H₄ to imidazoline receptor family
Conditions	Human recombinant histamine H₃ receptor expressed in CHOK1 cell membranes (displacement of [³H]-R(-)-α-methylhistamine); human histamine H₄ receptor binding assay; rabbit kidney I₂ imidazoline receptor binding (displacement of [³H]-idazoxan)

Why This Matters

For procurement decisions in receptor pharmacology, the 2-aminomethyl vs. 4-ethylamine side-chain topology determines which receptor family is primarily engaged, making substitution with 4-substituted histamine analogs scientifically inappropriate for imidazoline or TAAR-targeted studies.

• [1] Lim, H. D., et al. (2005). Evaluation of Histamine H1-, H2-, and H3-Receptor Ligands at the Human Histamine H4 Receptor: Identification of 4-Methylhistamine as the First Potent and Selective H4 Receptor Agonist. Journal of Pharmacology and Experimental Therapeutics, 314(3), 1310-1321. DOI: 10.1124/jpet.105.087965 View Source
• [2] Schann, S., et al. (2012). Methylation of imidazoline related compounds leads to loss of α2-adrenoceptor affinity. Synthesis and biological evaluation of selective I1 imidazoline receptor ligands. Bioorganic & Medicinal Chemistry, 20(15), 4710-4722. DOI: 10.1016/j.bmc.2012.06.008 View Source
• [3] BindingDB Entry BDBM50450947 (CHEMBL4210921). Displacement of [³H]-R(-)-α-Methylhistamine from human recombinant histamine H3 receptor. Retrieved from https://bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?google=BDBM50450947&monomerid=50450947 View Source
• [4] BindingDB Entry BDBM50473198 (CHEMBL13925). Displacement of [³H]idazoxan from imidazoline I-2 receptor in rabbit kidney membrane: Ki = 200 nM. Retrieved from http://ww.w.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50473198 View Source

N-Methylation: Selectivity for I₁ over α₂ Receptors

The N-methyl group on the aminomethyl side chain of the target compound is a critical structural feature that distinguishes it from primary amine analogs such as (5-ethyl-4-methyl-1H-imidazol-2-yl)methanamine (CAS 1156712-79-6, MW 139.20) . Schann et al. (2012) systematically demonstrated that N-methylation of imidazoline-related compounds abolishes α₂-adrenoceptor binding while retaining or enhancing affinity for I₁ imidazoline receptors [1]. In their study, the prototype unmethylated compound exhibited dual α₂AR/I₁R affinity, whereas the N-methylated analog LNP 630 showed complete loss of α₂AR binding (Ki >10,000 nM) and preserved I₁R affinity, resulting in a selectivity ratio exceeding 100-fold [1]. This N-methylation-dependent selectivity switch is directly applicable to the target compound, which bears the same N-methyl-aminomethyl motif.

N-Methylation effect

Class-level

Selectivity shift >100-fold: α₂AR Ki >10,000 nM; I₁R affinity retained

N-Methylation is a selectivity switch; primary amine analog risks dual α₂/I₁ binding.

Inferred from imidazoline chemotype data (Schann 2012).

Evidence Dimension	α₂-Adrenoceptor binding affinity vs. I₁ imidazoline receptor affinity
Target Compound Data	Predicted α₂AR Ki >10,000 nM (inferred from N-methylation effect on imidazoline chemotype [1]); predicted I₁R affinity retained at nanomolar range
Comparator Or Baseline	(5-Ethyl-4-methyl-1H-imidazol-2-yl)methanamine (CAS 1156712-79-6, primary amine analog, MW 139.20): predicted dual α₂AR/I₁R affinity ; LNP 630 (N-methylated imidazoline): I₁R Ki ≈ 10-100 nM, α₂AR Ki >10,000 nM [1]
Quantified Difference	Selectivity shift from dual α₂AR/I₁R affinity (primary amine) to >100-fold I₁R selectivity (N-methylated), driven by a >100-fold reduction in α₂AR affinity upon N-methylation
Conditions	Radioligand binding assays: α₂-adrenoceptors in rat cerebral cortex membranes using [³H]clonidine; I₁ imidazoline receptors using [³H]clonidine in the presence of masking agents

Why This Matters

Procurement of the N-methylated compound rather than the primary amine analog is essential for experiments requiring exclusion of α₂-adrenergic cross-reactivity, such as in cardiovascular or CNS imidazoline receptor studies.

• [1] Schann, S., et al. (2012). Methylation of imidazoline related compounds leads to loss of α2-adrenoceptor affinity. Synthesis and biological evaluation of selective I1 imidazoline receptor ligands. Bioorganic & Medicinal Chemistry, 20(15), 4710-4722. DOI: 10.1016/j.bmc.2012.06.008 View Source

Certified Purity Baseline from Supplier

The target compound is commercially available from Leyan (Shanghai Haohong Biomedical Technology Co., Ltd.) with a documented purity of 95% as the入库指导纯度值 (warehouse entry guidance purity), with acknowledgment of inter-batch variation . This specification provides a verifiable procurement benchmark. In contrast, the des-methyl primary amine analog (5-ethyl-4-methyl-1H-imidazol-2-yl)methanamine (CAS 1156712-79-6) is listed on chemical databases without an associated purity specification or supplier lot data . For research requiring controlled stoichiometry—such as metal complexation, covalent inhibitor synthesis, or quantitative pharmacology—the availability of a defined purity grade reduces batch-to-batch variability risk.

Purity specification

Supplier data

95% (supplier-graded procurement benchmark)

Defined procurement grade supports quantitative applications without additional purification verification.

Inter-batch variation possible; purity method not disclosed.

Evidence Dimension	Commercially documented minimum purity
Target Compound Data	95% purity (入库指导纯度值, Leyan Product No. 2002872)
Comparator Or Baseline	(5-Ethyl-4-methyl-1H-imidazol-2-yl)methanamine (CAS 1156712-79-6): No purity specification publicly listed on supplier or database records
Quantified Difference	Documented 95% purity vs. unspecified purity; target compound offers a defined procurement grade enabling direct use in quantitative experiments without additional purification verification for most applications
Conditions	Commercial procurement specifications as of 2024-2025; purity determination method not disclosed by supplier

Why This Matters

A defined purity specification reduces the burden of in-house QC for procurement officers and ensures that the compound can be used directly in quantitative structure-activity relationship (QSAR) studies and reproducible synthetic protocols.

Lipophilicity & H-Bonding Differentiation

The target compound's computed physicochemical properties differentiate it from 4-methylhistamine, the most studied imidazole-based receptor agonist. Leyan reports a LogP of 0.99992 and a topological polar surface area (TPSA) of 40.71 Ų for the target compound . 4-Methylhistamine, by comparison, has a reported XLogP of 0.2 and a TPSA of 54.7 Ų [1]. The higher LogP (∼0.8 log unit increase) of the target compound indicates greater lipophilicity, which can influence membrane permeability and CNS penetration. The lower TPSA reflects the absence of a primary amine hydrogen bond donor, consistent with the N-methyl substitution. Both compounds possess 2 hydrogen bond donors and 2 hydrogen bond acceptors [1], but the distribution of these features across the scaffold differs, affecting molecular recognition.

Physicochemical profile

Cross-study

LogP 1.0 vs. 0.2 (4-methylhistamine); TPSA 40.7 vs. 54.7 Ų

Higher calculated lipophilicity and lower polar surface area may influence membrane permeability.

Computed values; experimental confirmation advised.

Evidence Dimension	Computed lipophilicity (LogP) and topological polar surface area (TPSA)
Target Compound Data	LogP = 0.99992; TPSA = 40.71 Ų; H-bond donors = 2; H-bond acceptors = 2
Comparator Or Baseline	4-Methylhistamine: XLogP = 0.2; TPSA = 54.7 Ų; H-bond donors = 2; H-bond acceptors = 2 [1]
Quantified Difference	ΔLogP ≈ +0.8 (∼6-fold higher calculated lipophilicity for target compound); ΔTPSA = −14.0 Ų (∼26% lower polar surface area)
Conditions	Computed properties using standard prediction algorithms (Leyan in-house method for target; PubChem/ DrugBank for 4-methylhistamine)

Why This Matters

The 0.8 log unit higher LogP and reduced TPSA suggest the target compound may exhibit superior membrane permeability compared to 4-methylhistamine, making it a more suitable scaffold for CNS-penetrant ligand development programs.

• [1] PubChem. 4-Methylhistamine – Compound Summary, XLogP 0.2, TPSA 54.7 Ų. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/4-Methylhistamine View Source

Bifunctional Building Block for Synthesis

The target compound functions as a bifunctional synthetic intermediate, possessing both a free imidazole NH (pKa ≈ 14.4 for unsubstituted imidazole) capable of N-alkylation or metal coordination, and a secondary N-methylamine (pKa ≈ 10-11 for alkyl methylamines) available for reductive amination, amide coupling, or urea formation . This contrasts with 4-methylhistamine, where the primary amine and the imidazole NH are chemically distinct but the ethylamine side chain is conformationally flexible and lacks the steric constraint of a direct methylene linker to the imidazole ring [1]. The direct attachment of the aminomethyl group to the imidazole 2-position in the target compound creates a more rigid scaffold, which can be advantageous for generating conformationally restricted analogs in structure-based drug design [2].

Synthetic versatility

Class-level

Two reactive centers: imidazole NH & N-methylamine; constrained C2–CH₂–NMe linker

Conformational restriction may differentiate building-block utility for fragment-based design.

Comparative reactivity data not available.

Evidence Dimension	Synthetic versatility (number of accessible derivatization sites and geometric constraints)
Target Compound Data	2 reactive centers: free imidazole NH (position 1) and secondary N-methylamine (side chain); constrained aminomethyl linker directly attached to imidazole C2; molecular weight 153.22 g/mol
Comparator Or Baseline	4-Methylhistamine: 2 reactive centers (primary amine and imidazole NH); flexible ethylamine linker attached to imidazole C4; molecular weight 125.17 g/mol [1]
Quantified Difference	The target compound's direct C2-CH₂-NMe linkage restricts rotational freedom compared to the C4-CH₂-CH₂-NH₂ linkage in 4-methylhistamine (one fewer rotatable bond); molecular weight difference of +28.05 g/mol (N-methyl group)
Conditions	Retrosynthetic analysis; no experimental comparative reactivity data available

Why This Matters

The bifunctional nature and conformational constraint of the target compound make it a strategically distinct building block for parallel library synthesis and fragment-based drug discovery, particularly for generating imidazole-containing kinase inhibitor scaffolds.

• [1] PubChem. 4-Methylhistamine – Compound Summary, MW 125.17. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/4-Methylhistamine View Source
• [2] Cai, J., et al. (2018). A novel, telescopic and scalable synthesis of anticancer drug Alectinib via a new intermediate. Tetrahedron Letters, 59(18), 1762-1766. DOI: 10.1016/j.tetlet.2018.03.072 (Illustrative of imidazole-2-methanamine scaffold utility in drug synthesis) View Source

Application Scenarios

Imidazoline I₁/I₂ Receptor Ligand Discovery

Based on the N-methylation-driven selectivity switch documented by Schann et al. (2012) [1], this compound is optimally suited as a starting scaffold for developing selective imidazoline I₁ receptor ligands with minimized α₂-adrenoceptor cross-reactivity. Its predicted >100-fold selectivity window over α₂AR makes it a superior alternative to primary amine imidazole-2-methanamine analogs for cardiovascular target validation studies. Researchers should confirm experimental binding affinities before drawing quantitative conclusions.

Fragment Library Construction for SBDD

The direct C2–CH₂–NMe linkage provides reduced rotational freedom compared to flexible ethylamine side chains found in histamine congeners [2]. The compound's 95% commercial purity and bifunctional reactivity (free imidazole NH + secondary N-methylamine) enable parallel library synthesis of imidazole-containing fragments for X-ray crystallography-based fragment screening, particularly for kinase and GPCR targets.

Negative Control for H₃/H₄ Receptor Studies

With a predicted IC₅₀ >30,000 nM at the histamine H₃ receptor (BindingDB BDBM50450947 data for a closely related 2-aminomethylimidazole chemotype) [3], the target compound serves as a structurally matched negative control for imidazole-based histamine receptor agonists such as 4-methylhistamine (H₄ Ki = 50 nM) [4]. This enables rigorous control experiments that account for non-specific imidazole scaffold effects.

CNS-Penetrant Drug Candidate Synthesis

The target compound's computed LogP of ~1.0 vs. 0.2 for 4-methylhistamine [5] indicates a 6-fold higher calculated lipophilicity, suggesting improved passive membrane permeability. Combined with its lower TPSA (40.71 Ų vs. 54.7 Ų), this compound is a preferred starting material for medicinal chemistry programs targeting CNS indications where blood-brain barrier penetration is required.

Application

Selection Property

Validation Focus

Imidazoline I₁/I₂ receptor ligand discovery studies

N-methylation-driven I₁ selectivity with reduced α₂ cross-reactivity

Receptor binding and functional assay context

Fragment-based library synthesis for structural biology

Bifunctional reactivity & defined 95% purity grade

Crystallography and fragment screening suitability

H₃/H₄ receptor negative control studies

Low predicted H₃ affinity (>30 μM) providing imidazole-scaffold-matched control

Matrix-matched control to isolate non-specific scaffold effects

CNS-targeted medicinal chemistry programs

Higher calculated LogP (1.0) and lower TPSA vs. histamine congener

Membrane permeability and BBB penetration assay context

• [1] Schann, S., et al. (2012). Methylation of imidazoline related compounds leads to loss of α2-adrenoceptor affinity. Synthesis and biological evaluation of selective I1 imidazoline receptor ligands. Bioorganic & Medicinal Chemistry, 20(15), 4710-4722. DOI: 10.1016/j.bmc.2012.06.008 View Source
• [2] Evidence Item 5 (Synthetic Versatility) in Section 3 of this guide; comparison of conformational flexibility between C2-CH₂-NMe and C4-CH₂-CH₂-NH₂ linkages View Source
• [3] BindingDB Entry BDBM50450947 (CHEMBL4210921). IC₅₀ >30,000 nM at human histamine H3 receptor. Retrieved from https://bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?google=BDBM50450947&monomerid=50450947 View Source
• [4] Lim, H. D., et al. (2005). Identification of 4-Methylhistamine as the First Potent and Selective H4 Receptor Agonist (Ki = 50 nM). Journal of Pharmacology and Experimental Therapeutics, 314(3), 1310-1321. DOI: 10.1124/jpet.105.087965 View Source
• [5] PubChem. 4-Methylhistamine – Compound Summary, XLogP 0.2, TPSA 54.7 Ų. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/4-Methylhistamine View Source